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Introduction

The journey to isolate and characterize selenium trioxide (SeQOs) is a compelling narrative of
scientific inquiry, persistence, and the incremental advancement of chemical knowledge. While
the element selenium was discovered in the early 19th century, its highest oxide proved to be a
significantly more challenging target. This technical guide delves into the historical background
of selenium trioxide's discovery, detailing the key experiments and the scientists who
unraveled the nature of this reactive and unstable compound.

The Dawn of Selenium Chemistry: Berzelius and the
Discovery of a New Element

The story of selenium trioxide begins with the discovery of its constituent element. In 1817,
the renowned Swedish chemist Jons Jacob Berzelius was investigating a reddish-brown
sediment from a sulfuric acid plant in Gripsholm, Sweden.[1][2][3] Initially suspecting the
presence of tellurium, a recently discovered element with similar properties, Berzelius's
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meticulous analysis revealed a new element, which he named "selenium" after the Greek word
"selene,"” meaning moon.[2][4]

Berzelius's early work laid the foundation for selenium chemistry, and he was the first to
describe many of its compounds, including selenium dioxide (SeO:z) and selenious acid
(H2Se0s). However, the synthesis of the higher oxide, selenium trioxide, remained an elusive
goal.

The First Synthesis of Selenic Acid: A Precursor to
the Trioxide

A crucial step towards the discovery of selenium trioxide was the synthesis of its
corresponding acid, selenic acid (H2SeOa). In 1827, German chemist Eilhard Mitscherlich
successfully prepared selenic acid for the first time. While the exact details of Mitscherlich's
initial synthesis are not extensively documented in readily available sources, subsequent 19th-
century methods involved the oxidation of selenious acid with potent oxidizing agents like
chlorine.

Experimental Protocol: Early Synthesis of Selenic Acid
(Berzelius's Method)

One of the early methods for preparing selenic acid, as described by Berzelius, involved the
following steps:

o Preparation of Selenite Salt: Selenious acid (H2SeOs) was first neutralized with a potassium
hydroxide solution to form potassium selenite (K2SeO3).

o Oxidation with Chlorine: A stream of chlorine gas was then passed through the potassium
selenite solution. The chlorine oxidized the selenium from the +4 to the +6 oxidation state,
yielding a solution of potassium selenate (K2SeOa4) and potassium chloride (KCI).

e Separation and Purification: The separation of the resulting salts was a challenging task for
chemists of that era.

This foundational work on selenic acid provided the necessary precursor for future attempts to
isolate its anhydrous form, selenium trioxide.
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The Isolation of Selenium Trioxide: A Century-Long
Pursuit

Despite the successful synthesis of selenic acid, the isolation of pure, anhydrous selenium
trioxide proved to be a formidable challenge due to its inherent instability. Early attempts to
dehydrate selenic acid often resulted in decomposition.

It was not until 1888 that the German chemists H. Noelting and B. Trautmann reported the first
successful synthesis of selenium trioxide. Their breakthrough came from the careful
dehydration of highly purified selenic acid.

Experimental Protocol: The First Synthesis of Selenium
Trioxide (Noelting and Trautmann, 1888 - Inferred)

While the original publication by Noelting and Trautmann is not readily accessible, the
fundamental approach to dehydrating selenic acid to obtain selenium trioxide has remained
consistent. The likely experimental protocol involved the following key steps:

e Preparation of Anhydrous Selenic Acid: A highly concentrated and pure sample of selenic
acid was prepared. This was a critical and challenging step, as any residual water would
hinder the formation of the trioxide.

» Dehydration with a Strong Dehydrating Agent: The anhydrous selenic acid was treated with a
powerful dehydrating agent. While modern methods employ phosphorus pentoxide (P4O10),
it is plausible that Noelting and Trautmann used a similar strong desiccant available at the
time. The reaction can be represented as:

2H2S5e0a4 + P4010 —» 2S5e0s3 + 4HPOs3

« Distillation and Collection: The selenium trioxide, being more volatile than the other
components of the reaction mixture, was then carefully distilled under reduced pressure to
isolate it as a white, crystalline solid. The instability of selenium trioxide would have
necessitated gentle heating and efficient cooling to prevent decomposition back to selenium
dioxide and oxygen.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b077119/docs?utm_src=pdf-body#the-elusive-oxide-a-historical-account-of-the-discovery-of-selenium-trioxide
https://www.benchchem.com/product/b077119/docs?utm_src=pdf-body#the-elusive-oxide-a-historical-account-of-the-discovery-of-selenium-trioxide
https://www.benchchem.com/product/b077119/docs?utm_src=pdf-body#the-elusive-oxide-a-historical-account-of-the-discovery-of-selenium-trioxide
https://www.benchchem.com/product/b077119/docs?utm_src=pdf-body#the-elusive-oxide-a-historical-account-of-the-discovery-of-selenium-trioxide
https://www.benchchem.com/product/b077119/docs?utm_src=pdf-body#the-elusive-oxide-a-historical-account-of-the-discovery-of-selenium-trioxide
https://www.benchchem.com/product/b077119/docs?utm_src=pdf-body#the-elusive-oxide-a-historical-account-of-the-discovery-of-selenium-trioxide
https://www.benchchem.com/product/b077119/docs?utm_src=pdf-body#the-elusive-oxide-a-historical-account-of-the-discovery-of-selenium-trioxide
https://www.benchchem.com/product/b077119/docs?utm_src=pdf-body#the-elusive-oxide-a-historical-account-of-the-discovery-of-selenium-trioxide
https://www.benchchem.com/product/b077119/docs?utm_src=pdf-body#the-elusive-oxide-a-historical-account-of-the-discovery-of-selenium-trioxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This pioneering work by Noelting and Trautmann finally brought the elusive selenium trioxide
into the realm of known chemical compounds, opening the door for further investigation of its
properties.

Early Characterization and Properties

The initial characterization of selenium trioxide was limited by the analytical techniques of the
late 19th and early 20th centuries. However, early researchers were able to determine some of
its key physical and chemical properties.

Property Early Observed Value/Description

Appearance White, crystalline solid

Not precisely determined in early studies, but

Melting Point )
noted to be relatively low.
o Highly hygroscopic, readily absorbing moisture
Hygroscopicity i ) )
from the air to form selenic acid.
o A powerful oxidizing agent. Reacts vigorously,
Reactivity

often explosively, with organic materials.

Logical Relationship of Discovery

The historical progression leading to the discovery of selenium trioxide can be visualized as a
logical sequence of scientific advancements.

1817: Jons Jacob Berzelius Provides the elemental basis > 1827: Eilhard Mitscherlich Provides the direct precursor > 1888: Noelting & Trautmann
discovers Selenium synthesizes Selenic Acid (H2SeO4) isolate Selenium Trioxide (SeOs)

Click to download full resolution via product page

Discovery timeline of Selenium and its compounds.
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Experimental Workflow for the First Synthesis of
Selenium Trioxide

The inferred experimental workflow for the first successful synthesis of selenium trioxide by
Noelting and Trautmann highlights the critical steps involved in handling these reactive

materials.

Start: Anhydrous Selenic Acid (H2Se0Qa4)

Dehydration with a strong
dehydrating agent (e.g., P4O10)

l

Gentle heating under
reduced pressure

l

Condensation and collection
of solid SeOs

End: Crystalline Selenium Trioxide (SeOs)

Click to download full resolution via product page
Inferred workflow for the first isolation of SeOs.

Conclusion

The discovery of selenium trioxide was not a singular event but rather the culmination of
decades of research that began with the identification of selenium itself. The journey from
Berzelius's initial discovery of the element to Noelting and Trautmann's successful isolation of
its highest oxide illustrates the challenging nature of working with highly reactive and unstable
compounds in the early days of modern chemistry. This historical perspective provides a
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valuable context for contemporary researchers working with selenium compounds, highlighting
the foundational work that underpins our current understanding of their chemistry and
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b077119?utm_src=pdf-custom-synthesis#bc-rfq
https://www.news-medical.net/health/Selenium-History.aspx
https://periodic-table.rsc.org/element/34/selenium
https://periodic-table.rsc.org/element/34/selenium
https://www.selenium2017.se/the-discovery-of-selenium/
https://www.rsc.org/news/2017/august/celebrating-200-years-of-selenium-research
https://www.benchchem.com/product/b077119/docs#the-elusive-oxide-a-historical-account-of-the-discovery-of-selenium-trioxide
https://www.benchchem.com/product/b077119/docs#the-elusive-oxide-a-historical-account-of-the-discovery-of-selenium-trioxide
https://www.benchchem.com/product/b077119/docs#the-elusive-oxide-a-historical-account-of-the-discovery-of-selenium-trioxide
https://www.benchchem.com/product/b077119/docs#the-elusive-oxide-a-historical-account-of-the-discovery-of-selenium-trioxide
https://www.benchchem.com/product/b077119?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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